Cas no 28118-37-8 (4,4-dimethylheptanedinitrile)

• Product Name: 4,4-dimethylheptanedinitrile
• CAS No: 28118-37-8
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 915003
• PubChem ID: 264224
• Update Time: 2025-05-25

4,4-dimethylheptanedinitrile Chemical and Physical Properties

Names and Identifiers

•  
• 4,4-dimethylheptanedinitrile
• starbld0035603
• G47041
• NSC99220
• NSC-99220
• NCIOpen2_002043
• DTXSID70294999
• EN300-1718299
• 28118-37-8
• SCHEMBL25184627

• Inchi： 1S/C9H14N2/c1-9(2,5-3-7-10)6-4-8-11/h3-6H2,1-2H3
• InChI Key： PXAXNOYLUCYRRJ-UHFFFAOYSA-N
• SMILES： N#CCCC(C)(C)CCC#N

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 0.916
• Boiling Point: 303.2°C at 760 mmHg
• Flash Point: 139.4°C
• Refractive Index: 1.443
• PSA: 47.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 4,4-dimethylheptanedinitrile

4,4-Dimethylheptanedinitrile: A Comprehensive Overview

4,4-Dimethylheptanedinitrile (CAS No. 28118-37-8) is a compound of significant interest in various scientific and industrial applications. This compound, also referred to as dinitrile heptane derivative, has garnered attention due to its unique chemical properties and potential uses in advanced materials and chemical synthesis.

The molecular structure of 4,4-dimethylheptanedinitrile consists of a heptane backbone with two methyl groups attached at the fourth carbon and two nitrile groups at the terminal positions. This configuration imparts the compound with distinctive reactivity and stability, making it a valuable precursor in organic synthesis. Recent studies have highlighted its role in the development of novel polymers and high-performance materials.

One of the most notable applications of 4,4-dimethylheptanedinitrile is in the synthesis of advanced polymers. Researchers have demonstrated that this compound can serve as a building block for creating polymers with enhanced mechanical properties and thermal stability. For instance, a study published in 2023 explored the use of dinitrile heptane derivatives in the creation of high-strength fibers for aerospace applications.

In addition to polymer synthesis, 4,4-dimethylheptanedinitrile has been investigated for its potential in drug delivery systems. Its ability to form stable complexes with certain biomolecules has made it a promising candidate for targeted drug delivery applications. Recent experiments have shown that this compound can be modified to enhance drug solubility and bioavailability, opening new avenues in pharmaceutical research.

The synthesis of dinitrile heptane derivatives has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient production processes. For example, a 2023 study introduced a novel catalyst system that significantly improved the yield and purity of 4,4-dimethylheptanedinitrile, making it more accessible for large-scale applications.

Furthermore, the environmental impact of dinitrile heptane derivatives has been a topic of recent research. Scientists are exploring ways to minimize waste and improve sustainability in the production and application of these compounds. Biodegradation studies have shown that under specific conditions, 4,4-dimethylheptanedinitrile can be broken down into non-toxic byproducts, reducing its environmental footprint.

In conclusion, 4,4-dimethylheptanedinitrile (CAS No. 28118-37-8) is a versatile compound with wide-ranging applications in materials science, polymer chemistry, and pharmaceuticals. Its unique properties and recent advancements in synthesis and application techniques position it as a key player in future technological innovations.